5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-ethyl-4-[(4-methylcyclohexylidene)amino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H18N4S/c1-3-10-12-13-11(16)15(10)14-9-6-4-8(2)5-7-9/h8H,3-7H2,1-2H3,(H,13,16)
• InChI Key: HHVNZFWEBYZGLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=S)N1N=C2CCC(CC2)C
• Molecular Formula: C11H18N4S
• Molecular Weight: 238.36 g/mol

Description

5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a member of the thiosemicarbazone family, which is known for its diverse biological activities.

Scientific Research Applications

5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. It has been reported to exhibit antimicrobial, antitumor, anti-inflammatory, and antiviral activities. In addition, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.

Mechanism of Action

The exact mechanism of action of 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of various enzymes and proteins, such as topoisomerase II, cyclooxygenase-2, and acetylcholinesterase.
Biochemical and Physiological Effects:
Studies have shown that 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol can modulate various biochemical and physiological processes. For example, it has been reported to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to elucidate the exact mechanism of action of this compound and its potential efficacy in treating these diseases. Additionally, the antimicrobial and antiviral activities of 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol make it a promising candidate for the development of new antibiotics and antiviral drugs. Further research is needed to evaluate the potential of this compound in these areas.

Synthesis Methods

The synthesis of 5-ethyl-4-[(4-methylcyclohexylidene)amino]-4H-1,2,4-triazole-3-thiol involves the reaction of 4-methylcyclohexanone with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with ethyl iodide to yield the final compound. This method has been reported to have a high yield and purity.